Cas no 26998-96-9 (Benzenamine, diethyl-2,4-dinitro-)

Benzenamine, diethyl-2,4-dinitro- structure
26998-96-9 structure
Product Name:Benzenamine, diethyl-2,4-dinitro-
CAS No:26998-96-9
MF:C10H13N3O4
MW:239.227922201157
CID:1431340
PubChem ID:71357673
Update Time:2025-04-20

Benzenamine, diethyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, diethyl-2,4-dinitro-
    • 3,5-diethyl-2,4-dinitroaniline
    • DTXSID80781729
    • 26998-96-9
    • Inchi: 1S/C10H13N3O4/c1-3-6-5-8(11)10(13(16)17)7(4-2)9(6)12(14)15/h5H,3-4,11H2,1-2H3
    • InChI Key: VGHAVTXKVFHYAM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=CC(=C(C=1CC)[N+](=O)[O-])N)CC)=O

Computed Properties

  • Exact Mass: 239.09069
  • Monoisotopic Mass: 239.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 112.3
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